Cas no 108762-64-7 (2-benzyl-3-phenyl-3,4-dihydroisoquinolin-1-one)

• Product Name: 2-benzyl-3-phenyl-3,4-dihydroisoquinolin-1-one
• CAS No: 108762-64-7
• MF: C₂₂H₁₉NO
• MW: 313.392365694046
• CID: 1186755
• PubChem ID: 13624078
• Update Time: 2025-04-20

2-benzyl-3-phenyl-3,4-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-3-phenyl-3,4-dihydroisoquinolin-1-one
• 108762-64-7
• 2-Benzyl-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one
• DTXSID60545260

• Inchi： 1S/C22H19NO/c24-22-20-14-8-7-13-19(20)15-21(18-11-5-2-6-12-18)23(22)16-17-9-3-1-4-10-17/h1-14,21H,15-16H2
• InChI Key： HAUDBLJQHKDUAW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.14677
• Monoisotopic Mass: 313.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31